Cas no 139484-40-5 (4-(2-Oxo-2-phenylethoxy)benzaldehyde)

• Product Name: 4-(2-Oxo-2-phenylethoxy)benzaldehyde
• CAS No: 139484-40-5
• MF: C₁₅H₁₂O₃
• MW: 240.253984451294
• CID: 232264
• PubChem ID: 2060331
• Update Time: 2025-06-09

4-(2-Oxo-2-phenylethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxo-2-phenylethoxy)benzaldehyde
• Benzaldehyde,4-(2-oxo-2-phenylethoxy)-
• 2-(4-formylphenoxy)-1-phenylethanone
• 4-(2-oxo-2-phenylethoxy)-benzaldehyde
• 4-(2-oxo-2-phenylethoxy)benzaldehyde(SALTDATA: FREE)
• AC1M10KB
• AC1Q6PU8
• ACMC-1BZ46
• Ambcb7260056
• CTK4C1829
• 4-(2-oxo-2-phenylethoxy) benzaldehyde
• 4-phenacyloxybenzaldehyde
• AKOS000118537
• CS-0221042
• 4-(2-Oxo-2-phenylethoxy)benzaldehyde, AldrichCPR
• EN300-08214
• SCHEMBL15164606
• Benzaldehyde, 4-(2-oxo-2-phenylethoxy)-
• DTXSID30366161
• 139484-40-5
• Z19658591

• MDL： MFCD03361596
• Inchi： 1S/C15H12O3/c16-10-12-6-8-14(9-7-12)18-11-15(17)13-4-2-1-3-5-13/h1-10H,11H2
• InChI Key： DUFOKNRIMNOESJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.07866
• Monoisotopic Mass: 240.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(2-Oxo-2-phenylethoxy)benzaldehyde

4-(2-Oxo-2-phenylethoxy)benzaldehyde (CAS No. 139484-40-5): A Comprehensive Overview

4-(2-Oxo-2-phenylethoxy)benzaldehyde, also known by its CAS number 139484-40-5, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a benzaldehyde moiety and a 2-oxo-2-phenylethoxy substituent. These features endow it with a range of chemical and biological properties that make it an important intermediate and building block in various applications.

The molecular formula of 4-(2-Oxo-2-phenylethoxy)benzaldehyde is C₁₅H₁₂O₃, and its molecular weight is 240.25 g/mol. The compound can be synthesized through several routes, including the reaction of 4-hydroxybenzaldehyde with benzyl chloroformate followed by deprotection and oxidation. The synthetic pathways for this compound have been extensively studied, and recent advancements have focused on improving the efficiency and selectivity of these reactions to meet the demands of industrial-scale production.

In the realm of medicinal chemistry, 4-(2-Oxo-2-phenylethoxy)benzaldehyde has shown promise as a precursor for the development of novel therapeutic agents. Its benzaldehyde moiety can participate in various chemical reactions, making it a valuable starting material for the synthesis of bioactive compounds. For instance, recent studies have explored its potential as an intermediate in the synthesis of anti-inflammatory and anti-cancer drugs. The ability to modify the substituents on the benzaldehyde and phenyl groups allows for fine-tuning of the pharmacological properties of the final products.

The biological activity of 4-(2-Oxo-2-phenylethoxy)benzaldehyde has been investigated in several in vitro and in vivo models. Research has demonstrated that this compound exhibits significant inhibitory effects on various enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could be a useful lead compound for the development of new anti-inflammatory drugs. Additionally, preliminary studies have shown that it possesses cytotoxic activity against certain cancer cell lines, indicating its potential as an anticancer agent.

Beyond its applications in medicinal chemistry, 4-(2-Oxo-2-phenylethoxy)benzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for the fabrication of organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the benzaldehyde moiety can influence the electronic structure and charge transport properties of these materials, leading to improved device performance. Recent research has focused on optimizing the molecular design of 4-(2-Oxo-2-phenylethoxy)benzaldehyde-based materials to enhance their stability and efficiency.

The environmental impact of 4-(2-Oxo-2-phenylethoxy)benzaldehyde is another area of active research. Studies have evaluated its biodegradability and toxicity to ensure that its use in various applications does not pose significant environmental risks. Current findings suggest that it is relatively stable under environmental conditions but can be degraded by microbial processes under certain conditions. Ongoing efforts aim to develop more sustainable synthetic methods for this compound to minimize its environmental footprint.

In conclusion, 4-(2-Oxo-2-phenylethoxy)benzaldehyde (CAS No. 139484-40-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and chemical properties make it a valuable intermediate and building block for the development of novel therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in various scientific fields.